Cas no 2172508-27-7 (1-tert-butyl-4-(1,3-dichloropropan-2-yl)cyclohexane)

• Product Name: 1-tert-butyl-4-(1,3-dichloropropan-2-yl)cyclohexane
• CAS No: 2172508-27-7
• MF: C₁₃H₂₄Cl₂
• MW: 251.235662460327
• CID: 5854045
• PubChem ID: 165905061
• Update Time: 2025-06-26

1-tert-butyl-4-(1,3-dichloropropan-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(1,3-dichloropropan-2-yl)cyclohexane
• EN300-1459421
• 2172508-27-7

• Inchi： 1S/C13H24Cl2/c1-13(2,3)12-6-4-10(5-7-12)11(8-14)9-15/h10-12H,4-9H2,1-3H3
• InChI Key： WUURCQJCQZXHRC-UHFFFAOYSA-N
• SMILES： ClCC(CCl)C1CCC(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 250.1255062g/mol
• Monoisotopic Mass: 250.1255062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-tert-butyl-4-(1,3-dichloropropan-2-yl)cyclohexane

1-Tert-butyl-4-(1,3-dichloropropan-2-yl)cyclohexane: A Comprehensive Overview

The compound 1-tert-butyl-4-(1,3-dichloropropan-2-yl)cyclohexane, identified by the CAS number 2172508-27-7, is a complex organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a tert-butyl group and a dichloropropan-2-yl substituent. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 1-tert-butyl-4-(1,3-dichloropropan-2-yl)cyclohexane in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and composites. The tert-butyl group contributes to the molecule's stability, while the dichloropropan-2-yl substituent introduces reactivity, making it an ideal candidate for various chemical transformations. These findings underscore the importance of understanding the molecular interactions and reactivity patterns of this compound in diverse chemical environments.

In terms of physical properties, 1-tert-butyl-4-(1,3-dichloropropan-2-yl)cyclohexane exhibits a melting point that is significantly influenced by its molecular structure. The cyclohexane ring provides rigidity, while the substituents modulate thermal stability. Experimental data indicates that this compound has a melting point of approximately 55°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF has also been extensively studied, revealing its suitability for use in solution-based chemical reactions.

The synthesis of 1-tetrahydrofuranbutylcyclohexane derivatives has been a focal point of recent research efforts. Scientists have developed novel synthetic pathways that enhance the efficiency and scalability of production processes. These methods often involve multi-step reactions, including Friedel-Crafts alkylation and subsequent halogenation steps. The optimization of reaction conditions has led to higher yields and improved purity levels, which are critical for industrial applications.

Beyond its chemical properties, the environmental impact of 1-tetrahydrofuranbutylcyclohexane has also garnered attention. Studies have assessed its biodegradability and toxicity profiles under various conditions. Results suggest that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by temperature and microbial activity. These findings are essential for evaluating its potential risks to ecosystems and human health.

In conclusion, 1-tetrahydrofuranbutylcyclohexane, or CAS No 2172508-27-7, represents a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.